3-chloro-4-fluoro-N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}benzene-1-sulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzenesulfonamide
• InChI: InChI=1S/C16H13ClFNO4S2/c17-12-7-11(3-4-13(12)18)25(21,22)19-8-14(20)16-6-10(9-24-16)15-2-1-5-23-15/h1-7,9,14,19-20H,8H2
• InChI Key: CVVGYOMZSYWVJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CSC(=C2)C(CNS(=O)(=O)C3=CC(=C(C=C3)F)Cl)O
• Molecular Formula: C16H13ClFNO4S2
• Molecular Weight: 401.9 g/mol

Description

This compound is a sulfonamide derivative, which is a functional group that is often found in various pharmaceutical agents, including antibiotics and diuretics. It also contains a chloro and fluoro substituents on the benzene ring, which can significantly alter the chemical properties of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene and furan rings, introduction of the chloro and fluoro groups, and finally the attachment of the sulfonamide group. The exact methods would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzene ring provides a planar, aromatic base to the molecule, while the thiophene and furan rings add additional complexity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the sulfonamide group might be susceptible to hydrolysis, especially under acidic or alkaline conditions. The chloro and fluoro groups on the benzene ring could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple polar groups (like the sulfonamide) would likely make it relatively polar and potentially soluble in polar solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a pharmaceutical agent, its mechanism would depend on the specific biological target. Sulfonamides, for example, are often used as antibiotics and work by inhibiting bacterial synthesis of folic acid.